Cas no 2137754-11-9 (2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride)

• Product Name: 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride
• CAS No: 2137754-11-9
• MF: C₁₁H₁₃ClFN₃O₂S
• MW: 305.75622344017
• CID: 6303710
• PubChem ID: 165870634
• Update Time: 2025-11-01

2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride
• 2137754-11-9
• EN300-729335

• Inchi： 1S/C11H13ClFN3O2S/c1-4-6(2)10-14-9(12)8-7(19(13,17)18)5-16(3)11(8)15-10/h5-6H,4H2,1-3H3
• InChI Key： IZWVATHSBLAALF-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CN(C)C2=NC(C(C)CC)=N1)S(=O)(=O)F

Computed Properties

• Exact Mass: 305.0401037g/mol
• Monoisotopic Mass: 305.0401037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride

Introduction to 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2137754-11-9)

2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2137754-11-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride is characterized by a pyrrolopyrimidine core substituted with a butyl group at the 2-position, a chlorine atom at the 4-position, and a methyl group at the 7-position. The sulfonyl fluoride functional group at the 5-position adds to the compound's reactivity and potential for further derivatization. This combination of substituents confers specific pharmacological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the importance of pyrrolopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolopyrimidines exhibit potent antiviral activity against RNA viruses, including influenza and coronaviruses. The presence of a sulfonyl fluoride group in 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride could enhance its ability to interact with viral proteins, thereby inhibiting viral replication.

In addition to antiviral activity, pyrrolopyrimidines have shown promise in cancer research. A 2020 study in Cancer Research demonstrated that certain derivatives of pyrrolopyrimidines can selectively target and inhibit key enzymes involved in cancer cell proliferation and survival. The structural modifications observed in 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride, particularly the presence of the sulfonyl fluoride group, may contribute to its potential as an anticancer agent by enhancing its binding affinity to target proteins.

The synthesis of 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride has been optimized using modern synthetic techniques to ensure high yields and purity. A typical synthetic route involves the condensation of an appropriate pyrrole derivative with a substituted acetonitrile followed by cyclization and subsequent functional group transformations. The final step involves the introduction of the sulfonyl fluoride group through a fluorination reaction.

The physicochemical properties of 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride, such as solubility, stability, and logP values, have been extensively characterized to facilitate its use in preclinical studies. These properties are crucial for determining the compound's bioavailability and pharmacokinetic profile. Preliminary data suggest that this compound exhibits favorable solubility in both aqueous and organic solvents, which is advantageous for formulation development.

To further evaluate the therapeutic potential of 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound effectively inhibits key enzymes involved in viral replication and cancer cell proliferation. Additionally, preliminary toxicity studies have shown that it has a favorable safety profile at therapeutic concentrations.

The future development of 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride will likely involve extensive preclinical testing to assess its efficacy and safety in animal models of disease. If these studies yield positive results, clinical trials may be initiated to evaluate its therapeutic potential in humans. The unique structural features and promising biological activities of this compound make it a valuable candidate for further research and development.

In conclusion, 2-(butan-2-yl)-4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2137754-11-9) represents an exciting advancement in the field of medicinal chemistry. Its potential applications in antiviral and anticancer therapies highlight the importance of continued research into this class of compounds. As more data become available from ongoing studies, it is anticipated that this compound will contribute significantly to the development of novel therapeutic agents.